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Compound of Interest

Compound Name: 9,10-Diphenylanthracene

Cat. No.: B110198 Get Quote

Technical Guide: 9,10-Diphenylanthracene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

9,10-Diphenylanthracene (DPA), a polycyclic aromatic hydrocarbon widely utilized for its

strong blue fluorescence. DPA serves as a crucial component in various applications, including

as a sensitizer in chemiluminescence, a molecular organic semiconductor in OLEDs, and a

fluorescent probe in photophysical studies.

Core Physicochemical Data
The fundamental quantitative data for 9,10-Diphenylanthracene are summarized in the table

below for quick reference.
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Parameter Value Reference

CAS Number 1499-10-1 [1][2][3][4][5][6]

Molecular Formula C₂₆H₁₈ [1][2][7]

Molecular Weight 330.42 g/mol [1][3][4][6]

Appearance
Light orange to yellow

powder/crystal
[7]

Melting Point 245 - 248 °C [6]

Experimental Protocols
A common and effective method for the synthesis of 9,10-Diphenylanthracene is the Suzuki

coupling reaction. This protocol outlines a general procedure based on established

methodologies.

Synthesis of 9,10-Diphenylanthracene via Suzuki
Coupling
Objective: To synthesize 9,10-Diphenylanthracene from 9,10-dibromoanthracene and

phenylboronic acid.

Materials:

9,10-dibromoanthracene

Phenylboronic acid

Sodium Carbonate (Na₂CO₃)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] catalyst

Dimethylformamide (DMF)

Deionized Water (H₂O)
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Diethyl ether (Et₂O)

Brine (saturated NaCl solution)

Sodium Sulfate (Na₂SO₄), anhydrous

Silica gel for column chromatography

Petroleum Ether (PE)

Procedure:

In a reaction vessel, combine 9,10-dibromoanthracene (1.0 mmol), phenylboronic acid (2.2

mmol), and sodium carbonate (4.0 mmol).

Add DMF (2 mL) to the mixture.

Add the tetrakis(triphenylphosphine)palladium(0) catalyst (e.g., 0.01 mmol Pd).

Heat the mixture to 110 °C under a nitrogen atmosphere for approximately 2.5 hours.[1]

After the reaction is complete, allow the mixture to cool to room temperature.

Dilute the cooled mixture with cold deionized water (10 mL).

Filter the mixture to remove insoluble materials.

Extract the aqueous filtrate with diethyl ether (3 x 20 mL).

Combine the organic extracts and wash with brine (10 mL).

Dry the organic layer over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure.

Purify the resulting residue by column chromatography using silica gel and petroleum ether

as the eluent to yield pure 9,10-Diphenylanthracene.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/synthesis/9-10-diphenylanthracene.htm
https://www.benchchem.com/product/b110198?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/9-10-diphenylanthracene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of a Key Application Workflow
9,10-Diphenylanthracene is a cornerstone of peroxyoxalate chemiluminescence, the chemical

reaction that powers "light sticks." The following diagram illustrates the workflow of this light-

emitting process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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